Cas no 1185155-54-7 (Fenitrooxon-d6)

Fenitrooxon-d6 structure
Fenitrooxon-d6 structure
Product Name:Fenitrooxon-d6
CAS No:1185155-54-7
MF:C9H12NO6P
MW:267.205413818359
CID:1058353
PubChem ID:45039248
Update Time:2025-09-21

Fenitrooxon-d6 Chemical and Physical Properties

Names and Identifiers

    • Fenitrooxon-6 (O,O-dimethyl-d6)
    • Fenitrooxon-d6
    • (3-methyl-4-nitrophenyl) bis(trideuteriomethyl) phosphate
    • 3-Methyldimethylparaoxon
    • 4-Nitro-m-cresol Dimethyl Phosphate
    • Dimethyl 3-methyl-4-nitrophenyl phosphate
    • Dimethyl 4-nitro-m-tolyl phosphate
    • Dimethylphosphoric Acid 4-Nitro-m-tolyl Ester
    • Fenitrothion oxygen analog
    • Oxo-Sumithion
    • F90890
    • 1185155-54-7
    • DTXSID20661970
    • HY-119788S
    • Fenitrothion-oxon D6 (O,O-dimethyl D6); Fenitrooxon-d6
    • Fenitrothion oxon-d6
    • Fenitrooxon-d6 (O,O-dimethyl-d6)
    • CS-0623913
    • Bis[(~2~H_3_)methyl] 3-methyl-4-nitrophenyl phosphate
    • Bis[(2H3)methyl] 3-methyl-4-nitrophenyl phosphate
    • DA-51183
    • Inchi: 1S/C9H12NO6P/c1-7-6-8(4-5-9(7)10(11)12)16-17(13,14-2)15-3/h4-6H,1-3H3/i2D3,3D3
    • InChI Key: MJNAIAPNXYJWCT-XERRXZQWSA-N
    • SMILES: P(=O)(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 267.07800
  • Monoisotopic Mass: 267.07788458g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 100.39000
  • LogP: 3.20610

Fenitrooxon-d6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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